Cas no 920035-44-5 (Benzonitrile, 3-(3-chloro-5-methoxyphenoxy)-)

• Product Name: Benzonitrile, 3-(3-chloro-5-methoxyphenoxy)-
• CAS No: 920035-44-5
• MF: C₁₄H₁₀ClNO₂
• MW: 259.687702655792
• CID: 759134
• PubChem ID: 57443605
• Update Time: 2025-04-19

Benzonitrile, 3-(3-chloro-5-methoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-(3-chloro-5-methoxyphenoxy)-
• 3-(3-chloro-5-methoxyphenoxy)benzonitrile
• 920035-44-5
• SCHEMBL3600097
• DTXSID00726490

• Inchi： 1S/C14H10ClNO2/c1-17-13-6-11(15)7-14(8-13)18-12-4-2-3-10(5-12)9-16/h2-8H,1H3
• InChI Key： DCDKAMUUAOBDCJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)OC1C=CC=C(C#N)C=1)OC

Computed Properties

• Exact Mass: 259.0400063g/mol
• Monoisotopic Mass: 259.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 42.2Ų